Strontium thiosulphate

• CAS RN: 15123-90-7
• Molecular Formula: O3S2Sr
• Molecular Weight: 199.8 g/mol
• IUPAC Name: strontium;dioxido-oxo-sulfanylidene-λ6-sulfane
• InChI: InChI=1S/H2O3S2.Sr/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2
• InChI Key: KGQWMJMXLOXFSX-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=S)[O-].[Sr+2]
• synonyms: strontium thiosulphate

Description

Strontium thiosulphate is a chemical compound with the formula SrS2O3. It is a white crystalline solid that is commonly used in laboratory experiments and scientific research. Strontium thiosulphate is a salt of strontium, a chemical element that is similar to calcium and is found in the earth's crust. The compound is formed by the reaction of strontium hydroxide with thiosulphate ions.

Mechanism Of Action

The mechanism of action of strontium thiosulphate is not well understood. However, it is believed to act as a reducing agent, which means that it can donate electrons to other molecules or ions. This property makes it useful in chemical reactions and synthesis.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of strontium thiosulphate. However, it is known to be non-toxic and relatively safe to handle. It is not known to have any significant effects on human health or the environment.

Advantages And Limitations For Lab Experiments

Strontium thiosulphate has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is readily available. It is also stable and has a long shelf life. However, it has some limitations. It is not very soluble in water, which can make it difficult to work with in certain experiments. It is also not very reactive, which can limit its usefulness in some chemical reactions.

Future Directions

There are several future directions for research on strontium thiosulphate. One area of research is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of research is the study of the properties of strontium thiosulphate and its potential applications in new areas of science and technology. Finally, research could be conducted to identify new uses for strontium thiosulphate in the fields of medicine and biotechnology.
Conclusion
In conclusion, strontium thiosulphate is a useful chemical compound with a wide range of applications in scientific research. It is a relatively safe and stable reagent that is readily available. However, it has some limitations in terms of solubility and reactivity. Future research could focus on developing new synthesis methods, exploring new applications, and identifying potential uses in medicine and biotechnology.

Synthesis Methods

The synthesis of strontium thiosulphate involves the reaction of strontium hydroxide with thiosulphate ions. The reaction produces strontium thiosulphate and water. The chemical equation for the reaction is:
Sr(OH)2 + Na2S2O3 → SrS2O3 + 2NaOH

Scientific Research Applications

Strontium thiosulphate has a wide range of applications in scientific research. It is used as a reagent in chemical analysis and synthesis. It is also used in the study of the properties of strontium and its compounds. Strontium thiosulphate is used in the preparation of other strontium compounds, such as strontium carbonate and strontium oxide.